Cas no 1805239-35-3 (Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805239-35-3
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4812225
• Update Time: 2025-08-05

Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H8ClF6NO3/c1-2-21-9(20)5-4-19-6(3-12)8(22-11(16,17)18)7(5)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： MOCHWXIIDPXHKL-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)(F)F)C(C(=O)OCC)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

The compound Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate, with the CAS number 1805239-35-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a variety of functional groups, including a chloromethyl group, a trifluoromethoxy group, a trifluoromethyl group, and an ethyl ester. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate typically involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling, nucleophilic substitution, and Friedel-Crafts acylation. The precise control of reaction conditions, including temperature, solvent, and catalyst selection, is critical to achieving high yields and maintaining the integrity of the functional groups. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on sustainable chemistry practices.

One of the most notable features of this compound is its versatility in various chemical transformations. The presence of multiple electron-withdrawing groups (such as the trifluoromethoxy and trifluoromethyl groups) significantly activates the pyridine ring for further substitution reactions. This property has been exploited in the development of novel materials with tailored electronic properties. For instance, researchers have utilized this compound as a precursor for synthesizing advanced polymers and coordination complexes, which exhibit enhanced thermal stability and conductivity.

In the field of pharmacology, Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has shown promise as a lead compound for drug discovery. Its ability to modulate key biological targets, such as kinases and ion channels, has been demonstrated in recent studies. The trifluorinated groups contribute to the molecule's lipophilicity and bioavailability, making it an attractive candidate for further preclinical development. Additionally, its ethyl ester functionality can be readily modified to optimize pharmacokinetic profiles, offering flexibility in drug design.

The physical and chemical properties of this compound have also been extensively studied. Its melting point, solubility, and stability under various conditions have been characterized using modern analytical techniques such as differential scanning calorimetry (DSC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These studies provide essential data for its safe handling and storage in both research and industrial settings.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, as well as its photodegradation under UV light. The results indicate that while the compound exhibits moderate persistence in certain environments, its degradation products are generally non-toxic and environmentally benign.

In conclusion, Ethyl 2-(chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables a wide range of applications in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic exploration and industrial innovation.